Cas no 2248352-25-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2248352-25-0
• MF: C₁₉H₁₄N₄O₄
• MW: 362.33886384964
• CID: 5862666
• PubChem ID: 165905735
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248352-25-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate
• EN300-6520715

• Inchi： 1S/C19H14N4O4/c1-11-6-5-7-13(10-11)22-12(2)16(20-21-22)19(26)27-23-17(24)14-8-3-4-9-15(14)18(23)25/h3-10H,1-2H3
• InChI Key： SJXCZAIUQYOCMV-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)N(C2C=CC=C(C)C=2)N=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 362.10150494g/mol
• Monoisotopic Mass: 362.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate

Chemical Compound CAS No. 2248352-25-0: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate

The compound with CAS number 2248352-25-0, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a triazole ring and an isoindole moiety. The integration of these functional groups makes it a promising candidate for various applications in drug design and materials science.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. Its triazole ring is known for its versatility in forming hydrogen bonds and π-interactions, which are critical for molecular recognition and binding affinity. The isoindole moiety further enhances the compound's stability and rigidity, making it suitable for applications in medicinal chemistry. Researchers have explored its use in developing inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y-based compounds has been optimized through various methodologies. One notable approach involves the use of click chemistry principles to assemble the triazole ring with high efficiency. This method not only simplifies the synthesis process but also ensures high yields and purity of the final product. The integration of these techniques has significantly advanced the field of heterocyclic chemistry.

In terms of applications, this compound has shown potential in drug delivery systems due to its ability to form stable conjugates with biomolecules. Its methyl-substituted phenyl group contributes to lipophilicity, enhancing its bioavailability when administered in vivo. Recent experiments have demonstrated its efficacy as a carrier for targeted drug delivery in cancer therapy models.

Moreover, the compound's structural versatility has led to its exploration in materials science. Its ability to form self-assembled monolayers and supramolecular structures makes it a valuable component in the development of advanced materials for electronic devices and sensors. Researchers have investigated its role in creating stimuli-responsive materials that can adapt to environmental changes such as temperature and pH levels.

Despite its promising applications, further research is required to fully harness the potential of this compound. Ongoing studies are focused on understanding its pharmacokinetic properties and toxicity profiles to ensure safe therapeutic use. Additionally, efforts are being made to explore its scalability for industrial production while maintaining high quality standards.

In conclusion, the compound with CAS number 2248352-25-0 represents a significant advancement in organic synthesis and molecular design. Its unique combination of functional groups positions it as a versatile tool for addressing challenges in medicine and materials science. As research continues to unfold, this compound is expected to play a pivotal role in driving innovation across multiple disciplines.